Unii-6yrl8bwd9H
Unii-6yrl8bwd9H
Neosaxitoxin, also known as neostx, belongs to the class of organic compounds known as saxitoxins, gonyautoxins, and derivatives. Saxitoxins, gonyautoxins, and derivatives are compounds with a structure based on a 2, 6-diamino-4-methyl-pyrrolo[1, 2-c]purin-10-ol skeleton. Neosaxitoxin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, neosaxitoxin is primarily located in the cytoplasm. Neosaxitoxin is a potentially toxic compound.
Neosaxitoxin is under investigation in clinical trial NCT01786655 (Safety Study of Long-Acting Local Anesthetic).
Neosaxitoxin is under investigation in clinical trial NCT01786655 (Safety Study of Long-Acting Local Anesthetic).
Brand Name:
Vulcanchem
CAS No.:
64296-20-4
VCID:
VC0000022
InChI:
InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,12,19-21H,1-3H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1
SMILES:
C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)O
Molecular Formula:
C10H17N7O5
Molecular Weight:
315.29 g/mol
Unii-6yrl8bwd9H
CAS No.: 64296-20-4
ADC Toxins
VCID: VC0000022
Molecular Formula: C10H17N7O5
Molecular Weight: 315.29 g/mol
| CAS No. | 64296-20-4 |
|---|---|
| Product Name | Unii-6yrl8bwd9H |
| Molecular Formula | C10H17N7O5 |
| Molecular Weight | 315.29 g/mol |
| IUPAC Name | [(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate |
| Standard InChI | InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,12,19-21H,1-3H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1 |
| Standard InChIKey | PPEKGEBBBBNZKS-HGRQIUPRSA-N |
| Isomeric SMILES | C1CN2C(=N)N([C@H]([C@H]3[C@]2(C1(O)O)NC(=N3)N)COC(=O)N)O |
| SMILES | C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)O |
| Canonical SMILES | C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)O |
| Description | Neosaxitoxin, also known as neostx, belongs to the class of organic compounds known as saxitoxins, gonyautoxins, and derivatives. Saxitoxins, gonyautoxins, and derivatives are compounds with a structure based on a 2, 6-diamino-4-methyl-pyrrolo[1, 2-c]purin-10-ol skeleton. Neosaxitoxin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, neosaxitoxin is primarily located in the cytoplasm. Neosaxitoxin is a potentially toxic compound. Neosaxitoxin is under investigation in clinical trial NCT01786655 (Safety Study of Long-Acting Local Anesthetic). |
| Synonyms | Neosaxitoxin; NeoSTX |
| Reference | 1: Rodriguez-Navarro AJ, Lagos N, Lagos M, Braghetto I, Csendes A, Hamilton J, Figueroa C, Truan D, Garcia C, Rojas A, Iglesias V, Brunet L, Alvarez F. Neosaxitoxin as a local anesthetic: preliminary observations from a first human trial. Anesthesiology. 2007 Feb;106(2):339-45. PubMed PMID: 17264729. 2: Penzotti JL, Lipkind G, Fozzard HA, Dudley SC Jr. Specific neosaxitoxin interactions with the Na+ channel outer vestibule determined by mutant cycle analysis. Biophys J. 2001 Feb;80(2):698-706. PubMed PMID: 11159437; PubMed Central PMCID: PMC1301268. 3: Hu SL, Kao CY. Interactions of neosaxitoxin with the sodium channel of the frog skeletal muscle fiber. J Gen Physiol. 1991 Mar;97(3):561-78. PubMed PMID: 1645395; PubMed Central PMCID: PMC2216488. |
| PubChem Compound | 21117946 |
| Last Modified | Jan 17 2022 |
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